Cas no 1702745-50-3 (Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl-)

• Product Name: Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl-
• CAS No: 1702745-50-3
• MF: C₂₇H₂₇NO₄
• MW: 429.50758767128
• CID: 5452028
• Update Time: 2025-10-30

Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl-

• Inchi： 1S/C27H27NO4/c1-16-12-17(2)23(18(3)13-16)14-25(26(29)30)28-27(31)32-15-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-13,24-25H,14-15H2,1-3H3,(H,28,31)(H,29,30)/t25-/m0/s1
• InChI Key： UTXLNEMJEMLCKI-VWLOTQADSA-N
• SMILES： C(O)(=O)[C@H](CC1=C(C)C=C(C)C=C1C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl-

Comprehensive Overview of Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl- (CAS No. 1702745-50-3)

Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl- (CAS No. 1702745-50-3) is a specialized derivative of the essential amino acid phenylalanine, widely utilized in peptide synthesis and pharmaceutical research. This compound features a Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is critical for solid-phase peptide synthesis (SPPS) methodologies. The addition of 2,4,6-trimethyl substituents enhances its steric and electronic properties, making it valuable for targeted applications in drug discovery and biomolecular engineering.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity Fmoc-protected amino acids, including this modified phenylalanine derivative. Researchers frequently search for terms like "Fmoc-Phe(2,4,6-Me3)-OH synthesis" or "CAS 1702745-50-3 applications", reflecting its relevance in cutting-edge projects. Its stability under SPPS conditions and compatibility with automated synthesizers make it a preferred choice for developing peptide drugs, bioconjugates, and diagnostic probes.

From an SEO perspective, combining technical keywords such as "Fmoc-protected amino acid suppliers" or "non-natural amino acid derivatives" with trending topics like "precision medicine" and "peptide vaccines" enhances visibility. The compound’s role in COVID-19 research (e.g., as a building block for antiviral peptides) has also driven recent inquiries. Analytical techniques like HPLC and mass spectrometry are essential for quality control, addressing common user questions about "purity verification methods for CAS 1702745-50-3".

Industrially, Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,4,6-trimethyl- is synthesized via multi-step organic reactions, often involving Fmoc-Cl acylation and selective methylation. Its chirality and steric hindrance are key discussion points in forums focused on asymmetric synthesis. Environmental and regulatory compliance, such as REACH or GMP standards, further align with user searches for "sustainable peptide synthesis reagents".

In conclusion, CAS No. 1702745-50-3 represents a niche yet vital tool in modern biochemistry. Its integration into high-throughput screening platforms and personalized therapeutics underscores its interdisciplinary importance. By addressing FAQs like "How to store Fmoc-Phe(2,4,6-Me3)-OH?" (recommended: -20°C under inert gas) or "commercial availability", this overview bridges technical depth with practical insights for global researchers.